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Compound of Interest

Compound Name: 2,4-Difluorophenyl isocyanate

Cat. No.: B1297080

Application Notes and Protocols for 2,4-
Difluorophenyl isocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,4-
Difluorophenyl isocyanate (CAS No. 59025-55-7). Adherence to these protocols is crucial to
minimize risks and ensure a safe laboratory environment.

Hazard Identification and Classification

2,4-Difluorophenyl isocyanate is a hazardous chemical requiring careful handling. Itis a
flammable liquid and vapor that is harmful if swallowed, in contact with skin, or inhaled.[1][2][3]
It causes skin and serious eye irritation, and may cause allergy or asthma symptoms, or
breathing difficulties if inhaled.[1] The target organ for this chemical is the respiratory system.[4]

GHS Hazard Statements: H226, H302 + H312 + H332, H315, H317, H319, H334, H335[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided in the table below.
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Property Value

Molecular Formula C7H3F2NOI2]

Molecular Weight 155.10 g/mol [4]

Appearance Liquid[4]

Boiling Point 42 °C at 6 mmHg[4]

Density 1.309 g/mL at 25 °C[4]

Flash Point 55 °C (131 °F) - closed cup[4]
Refractive Index n20/D 1.490[4]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling 2,4-Difluorophenyl
isocyanate.

PPE Type Specification

Safety glasses with side-shields (conforming to

Eye/Face Protection )
EN166) or face shield.[5]

Chemical resistant gloves (e.g., Nitrile or
Skin Protection Neoprene), flame retardant clothing, and a lab
coat.[6]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are
experienced.[5][7] A dust mask type N95 (US) or
type ABEK (EN14387) respirator filter is

recommended.[4]

Respiratory Protection

Handling and Storage Procedures

Handling:
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Work in a well-ventilated area, preferably in a chemical fume hood.[5][8]

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe mist, vapors, or spray.[7][8]

Keep away from heat, sparks, open flames, and hot surfaces.[10] No smoking.[9][10]

Use only non-sparking tools and take precautionary measures against static discharge.[8][9]
[10]

Ground and bond container and receiving equipment.[9][10]
Do not eat, drink, or smoke when using this product.[9][10]

Wash hands thoroughly after handling.[9][10]

Storage:

Store in a cool, dry, and well-ventilated place.[5][10]

Keep container tightly closed.[5][9][10]

Store locked up.[9][10]

Keep under an inert gas like nitrogen.[3][10]

This substance is moisture-sensitive; protect from moisture.[5][9][10]

Incompatible materials include acids, bases, strong oxidizing agents, alcohols, and amines.
[51[10]

Emergency Procedures

First Aid Measures:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[10]
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» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.[10]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[10]

 Ingestion: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.[10]
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, CO2, or alcohol-resistant foam.[10]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[8] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),
carbon dioxide (CO2), and hydrogen fluoride.

Accidental Release Measures:
o Ensure adequate ventilation and remove all sources of ignition.[2]
» Use personal protective equipment.

» Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable
container for disposal.[2]

¢ Do not flush into surface water or sanitary sewer system.

Experimental Protocols
Protocol 1: Weighing and Dispensing

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

e Don the required PPE (lab coat, safety glasses, and chemical-resistant gloves).
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e Place a calibrated analytical balance inside the fume hood.
o Carefully open the main container of 2,4-Difluorophenyl isocyanate.

e Using a clean glass pipette or syringe, transfer the desired amount of the liquid to a pre-
tared, sealed secondary container.

» Tightly seal the secondary container.

o Clean any minor spills within the fume hood immediately with an appropriate absorbent
material.

e Securely close the main container, ensuring the cap is tight.

e Return the main container to its designated storage location.

» Dispose of the pipette/syringe and any contaminated materials as hazardous waste.
Protocol 2: Reaction Setup

o Set up the reaction apparatus within a chemical fume hood.

e Ensure all glassware is dry and free of contaminants.

e The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

e Slowly add the 2,4-Difluorophenyl isocyanate to the reaction mixture using a syringe or
dropping funnel.

e Maintain a safe distance and use a blast shield if the reaction is known to be exothermic or
has the potential for rapid gas evolution.

» Monitor the reaction closely for any signs of an uncontrolled reaction.

Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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